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Compound of Interest

Compound Name: Amino-PEG16-acid

Cat. No.: B1192203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Amino-PEG16-acid, a heterobifunctional linker critical in bioconjugation and

drug delivery. Understanding the solubility of this polyethylene glycol (PEG) derivative is

paramount for its effective application in developing therapeutics, diagnostics, and research

tools. This document outlines its solubility in both aqueous and organic media, presents

methodologies for solubility determination, and offers visual aids to clarify its structure and

experimental workflows.

Introduction to Amino-PEG16-acid
Amino-PEG16-acid is a chemical compound featuring a primary amine group and a terminal

carboxylic acid, separated by a 16-unit polyethylene glycol chain. This structure imparts a

hydrophilic nature to the molecule, which is highly advantageous in biological applications. The

amine group can readily react with activated esters, such as NHS esters, while the carboxylic

acid can form stable amide bonds with primary amines in the presence of activating agents like

EDC or HATU[1]. This dual functionality makes it a versatile linker for conjugating different

molecules, such as proteins, peptides, or small molecule drugs. The PEG spacer not only

enhances the solubility of the resulting conjugate but also improves its pharmacokinetic

properties[2].

Physicochemical Properties
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A summary of the key physicochemical properties of Amino-PEG16-acid is presented in the

table below.

Property Value Reference

Molecular Formula C35H71NO18 [1]

Molecular Weight ~794.0 g/mol [1][3]

Appearance White solid

Purity Typically >97%

Storage -20°C, desiccated

Solubility Profile of Amino-PEG16-acid
The extended polyethylene glycol chain in Amino-PEG16-acid significantly contributes to its

solubility in a range of solvents. The hydrophilic nature of the PEG spacer enhances its

solubility in aqueous media.

While precise quantitative solubility data (e.g., mg/mL) for Amino-PEG16-acid is not

extensively published in publicly available literature, its general solubility characteristics can be

inferred from supplier information and the known properties of similar PEGylated compounds.

Table of Qualitative Solubility:

Solvent Type Solvent Solubility Reference

Aqueous Water Soluble

Phosphate-Buffered

Saline (PBS)

Expected to be

soluble
Inferred

Organic Methanol (MeOH) Soluble

Dimethylformamide

(DMF)
Soluble

Dimethyl sulfoxide

(DMSO)
Soluble
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It is important to note that for related, smaller amino-PEG-acid molecules, such as Amino-

PEG1-acid, solubility in water, DMSO, and DMF is explicitly stated. Given that increasing the

PEG chain length generally enhances aqueous solubility, it is reasonable to expect Amino-
PEG16-acid to be readily soluble in these solvents.

Experimental Protocol for Solubility Determination
To ascertain the quantitative solubility of Amino-PEG16-acid for specific research applications,

a systematic experimental approach is necessary. The following protocol outlines a general

method for determining the solubility of a compound like Amino-PEG16-acid in a given

solvent.

Objective: To determine the saturation solubility of Amino-PEG16-acid in a specific solvent at

a defined temperature.

Materials:

Amino-PEG16-acid

Solvent of interest (e.g., deionized water, PBS, ethanol, DMSO)

Vials with screw caps

Analytical balance

Vortex mixer

Thermostatic shaker or water bath

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Evaporative Light Scattering Detector - ELSD) or other quantitative analytical

instrumentation.

Methodology:
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Preparation of Stock Solutions (for Calibration Curve):

Accurately weigh a known amount of Amino-PEG16-acid and dissolve it in the chosen

solvent to prepare a concentrated stock solution.

Perform serial dilutions of the stock solution to create a series of standards with known

concentrations.

Generating a Calibration Curve:

Analyze the standard solutions using a suitable analytical method (e.g., HPLC).

Plot the analytical response (e.g., peak area) against the known concentrations to

generate a calibration curve. This curve will be used to determine the concentration of the

saturated solution.

Equilibrium Solubility Measurement:

Add an excess amount of Amino-PEG16-acid to a known volume of the solvent in a vial.

The amount should be sufficient to ensure that undissolved solid remains.

Securely cap the vial and place it in a thermostatic shaker set to the desired temperature

(e.g., 25°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

After the incubation period, visually inspect the vial to confirm the presence of undissolved

solid.

Sample Preparation and Analysis:

Centrifuge the vial at high speed to pellet the undissolved solid.

Carefully withdraw an aliquot of the supernatant using a syringe.

Filter the supernatant through a syringe filter to remove any remaining solid particles.
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Dilute the filtered supernatant with the solvent to a concentration that falls within the range

of the calibration curve.

Analyze the diluted sample using the same analytical method used for the calibration

curve.

Calculation of Solubility:

Using the calibration curve, determine the concentration of Amino-PEG16-acid in the

diluted sample.

Calculate the concentration in the original saturated solution by multiplying by the dilution

factor.

The resulting concentration is the saturation solubility of Amino-PEG16-acid in the tested

solvent at the specified temperature.

Visualizations
To further aid in the understanding of Amino-PEG16-acid and its experimental handling, the

following diagrams are provided.

H₂N- (CH₂CH₂O)₁₅-CH₂CH₂- COOH

Click to download full resolution via product page

Caption: Chemical Structure of Amino-PEG16-acid.
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Caption: Experimental Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1192203#amino-peg16-acid-solubility-in-aqueous-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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